Cas no 54706-03-5 (2-Pyridinamine, 3-nitro-N-4-pyridinyl-)

2-Pyridinamine, 3-nitro-N-4-pyridinyl- structure
54706-03-5 structure
Product Name:2-Pyridinamine, 3-nitro-N-4-pyridinyl-
CAS No:54706-03-5
MF:C10H8N4O2
MW:216.19612121582
CID:353893
PubChem ID:12445392
Update Time:2025-04-19

2-Pyridinamine, 3-nitro-N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 3-nitro-N-4-pyridinyl-
    • 3-nitro-N-4-pyridinyl-2-Pyridinamine
    • 3-nitro-N-pyridin-4-ylpyridin-2-amine
    • FT-0724072
    • 2-(4-pyridylamino)-3-nitro-pyridine
    • BFPMHRQJWATGCS-UHFFFAOYSA-N
    • 3-Nitro-N-(pyridin-4-yl)pyridin-2-amine
    • SCHEMBL11435594
    • 3-nitro-2-(4-pyridylamino)pyridine
    • DTXSID90498553
    • 54706-03-5
    • Inchi: 1S/C10H8N4O2/c15-14(16)9-2-1-5-12-10(9)13-8-3-6-11-7-4-8/h1-7H,(H,11,12,13)
    • InChI Key: BFPMHRQJWATGCS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CN=C1NC1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 216.06484
  • Monoisotopic Mass: 216.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 80.95
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